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Compound of Interest

Compound Name:
2-Aminopropanamide

hydrochloride

CAS No.: 80222-96-4

Cat. No.: B3038205

Get Quote

Executive Summary & Chemical Profile[1]
2-Aminopropanamide hydrochloride (CAS: 33208-99-0), also known as L-Alaninamide

hydrochloride, is a common reagent in peptide synthesis and biochemical research. While

often perceived as a low-hazard amino acid derivative, its disposal requires specific attention to

its acidic nature and reactivity with bases.

Improper disposal—specifically mixing this amine salt with alkaline waste streams—can trigger

the exothermic release of ammonia gas, creating immediate respiratory hazards and

pressurizing waste containers. This guide provides a self-validating workflow to ensure

personnel safety and regulatory compliance.

Physicochemical & Hazard Profile[2][3]
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Parameter Data Operational Implication

CAS Number 33208-99-0
Use for waste labeling and

inventory tracking.

Formula

Nitrogen-rich; potential nutrient

source for microbes if released

to environment (Avoid drain

disposal).

Physical State White crystalline powder

Hygroscopic. Keep tightly

sealed to prevent clumping

and hydrolysis.

Acidity Weakly Acidic (Amine salt)

DO NOT MIX with bleach

(forms chloramines) or strong

bases (releases ammonia).

GHS Classification
Skin Irrit. 2, Eye Irrit.[1] 2A,

STOT SE 3

Requires standard PPE (Nitrile

gloves, safety glasses, lab

coat).

RCRA Status (US) Non-Listed (Not P or U listed)

Manage as "Non-Regulated

Chemical Waste" unless mixed

with listed solvents.

Risk Characterization: The "Hidden" Hazards
While the GHS classification indicates moderate irritation, the operational risks arise during the

waste consolidation phase.

A. The Ammonia Release Vector
The hydrochloride salt stabilizes the amine group. If this compound is introduced into a

"General Basic Waste" container (commonly pH > 10), the following equilibrium shift occurs:

Result: Liberation of free ammonia (

) or volatile organic amines.
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Risk: In a closed waste drum, this generates gas pressure (explosion risk) and toxic fumes

upon reopening.

B. Chloramine Formation
Never dispose of amine salts in containers containing hypochlorites (Bleach).

Mechanism:

(Chloramines).

Risk: Chloramines are potent respiratory irritants and toxic.

Operational Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Scope: Expired reagents, spill cleanup materials, and heavily contaminated weighing boats.

Segregation: Ensure the solid waste is not mixed with oxidizers (e.g., permanganates,

nitrates).

Containerization:

Transfer material into a wide-mouth high-density polyethylene (HDPE) jar.

Expert Tip: If the reagent has absorbed moisture and clumped, do not chip it out with

metal tools (spark risk). Dissolve in water and treat as Liquid Waste (Protocol B) if

necessary.

Labeling:

Primary Name: "2-Aminopropanamide Hydrochloride Solid Waste."

Hazard Checkbox: [x] Irritant.

Constituents: "100% L-Alaninamide HCl."[2]
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Storage: Store in the "General Organic Solids" satellite accumulation area.

Protocol B: Aqueous/Liquid Waste
Scope: Reaction mixtures or dissolved stock solutions.

Compatibility Check (Self-Validating Step):

Test pH: Dip a pH strip into the waste solution.

Requirement: If pH < 7, proceed. If pH > 9, verify no ammonia smell is present before

consolidating.

Segregation:

Designated Stream: Consolidate into "Aqueous Acidic/Neutral Waste" streams.

Prohibited Stream: Do NOT pour into "Basic/Caustic Waste" carboys.

Labeling:

Label as "Aqueous Waste with Organic Amine Salts."

List pH range (e.g., "pH 4-6").

Protocol C: Spill Cleanup (Bench Scale)
PPE: Don nitrile gloves, lab coat, and safety goggles. Wear a dust mask (N95) if powder is

fine/dry.

Containment:

Dry Spill: Cover with a paper towel to prevent dust dispersion. Sweep gently into a

dustpan.

Wet Spill: Absorb with vermiculite or standard lab absorbent pads.

Decontamination:
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Wipe the surface with water (compound is highly soluble).

Follow with a standard ethanol wipe.

Disposal: Place all absorbent materials into a clear plastic waste bag, seal, and tag as

"Contaminated Debris (L-Alaninamide HCl)."

Decision Logic & Workflow
The following diagram illustrates the critical decision points for disposing of 2-
Aminopropanamide Hydrochloride to prevent incompatibility incidents.

Waste: 2-Aminopropanamide HCl

Determine Physical State

Solid / Debris

Powder/Wipes

Liquid / Solution

Dissolved

Bin: Non-Regulated Lab Trash
(If trace only)

Trace/Empty Wrapper

Container: Solid Chemical Waste

Bulk Reagent

Contains Oxidizers or Bleach?

Segregate as Oxidizing Waste
(DO NOT MIX)

Yes

Check pH Compatibility

No

Consolidate: Aqueous Acidic/Neutral

Target Stream

STOP: Do NOT add to Basic Waste
(Ammonia Risk)

Avoid
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Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of L-Alaninamide HCl waste, highlighting critical

incompatibility checkpoints.

Regulatory Compliance (US Focus)
Although 2-Aminopropanamide Hydrochloride is not a federally listed hazardous waste

(RCRA P or U list), it must be managed under the "Cradle-to-Grave" principle.

RCRA Classification: Generally classifies as non-hazardous unless it exhibits a characteristic

(Ignitability, Corrosivity, Reactivity, Toxicity).[3] However, due to the HCl component, aqueous

solutions may be Corrosive (D002) if pH

2.

Sewer Disposal:Prohibited. While soluble, the high nitrogen content contributes to

eutrophication, and local POTW (Publicly Owned Treatment Works) permits typically ban

bulk chemical disposal.

Transport: Ensure waste manifests describe the material as "Non-Regulated Chemical

Waste" or "Waste Corrosive Liquid, Acidic, Organic, n.o.s." depending on the pH of the final

mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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